Cas no 1600307-14-9 (3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole)

• Product Name: 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole
• CAS No: 1600307-14-9
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 4610738
• Update Time: 2025-10-21

3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• FSIMUSKSELUXEI-UHFFFAOYSA-N
• 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole
• 1,2,4-Thiadiazole, 3-bromo-5-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C7H9BrN2OS/c8-7-9-6(12-10-7)5-1-3-11-4-2-5/h5H,1-4H2
• InChI Key： FSIMUSKSELUXEI-UHFFFAOYSA-N
• SMILES： S1C(C2CCOCC2)=NC(Br)=N1

Additional information on 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole

Professional Introduction to 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole (CAS No. 1600307-14-9)

3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This heterocyclic compound belongs to the thiadiazole class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of both bromine and an oxane ring in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₆H₆BrN₃OS, reflecting its composition of carbon, hydrogen, bromine, nitrogen, oxygen, and sulfur atoms. The thiadiazole core serves as the central scaffold, contributing to the compound's stability and reactivity. The bromo substituent at the 3-position enhances its utility as a building block in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of novel therapeutic agents.

The oxan-4-yl group at the 5-position introduces a cyclic ether moiety, which can influence the compound's solubility, bioavailability, and interactions with biological targets. This structural feature is particularly intriguing from a pharmacological perspective, as it allows for fine-tuning of physicochemical properties to optimize drug-like characteristics. Recent studies have highlighted the potential of thiadiazole derivatives in addressing various therapeutic challenges, including infectious diseases and inflammatory disorders.

In the realm of academic research, 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole has been explored for its role in developing novel antimicrobial agents. The bromine atom facilitates modifications that can enhance binding affinity to bacterial enzymes or viral proteases. For instance, researchers have demonstrated its utility in synthesizing inhibitors targeting DNA gyrase and topoisomerase II, which are critical for bacterial replication. Such findings underscore the importance of this compound in combating resistant strains of pathogens.

Moreover, the oxane ring's incorporation into the thiadiazole framework has been associated with improved metabolic stability and reduced toxicity profiles in drug candidates. This has led to its incorporation into several lead compounds undergoing preclinical evaluation for neurological and cardiovascular applications. The ability to modulate electronic and steric properties through strategic substitutions makes 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole a versatile tool for medicinal chemists.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available precursors. Key steps often include cyclization reactions to form the thiadiazole ring system followed by functional group interconversions to introduce the bromo and oxan-4-yl moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

From a computational chemistry perspective, 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For example, virtual screening campaigns have identified derivatives with improved potency against certain kinases involved in cancer progression.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in material science for developing organic semiconductors and luminescent materials. The conjugated system inherent in thiadiazole derivatives contributes to their optoelectronic properties, making them suitable for use in light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, 3-bromo-5-(oxan-4-yl)-1,2,4-thiadiazole represents a fascinating molecule with broad utility across multiple scientific disciplines. Its unique structural features enable diverse applications in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new functionalities and applications for this compound class, future studies will likely focus on expanding its therapeutic potential while optimizing synthetic routes for cost-effective production.